Cas no 1248220-97-4 (1-amino-3-methylhexan-2-ol)

• Product Name: 1-amino-3-methylhexan-2-ol
• CAS No: 1248220-97-4
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 6030799
• PubChem ID: 61964467
• Update Time: 2025-10-29

1-amino-3-methylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-methylhexan-2-ol
• 2-Hexanol, 1-amino-3-methyl-
• AKOS011239087
• EN300-1853575
• CS-0296945
• SCHEMBL5424653
• 1248220-97-4

• Inchi： 1S/C7H17NO/c1-3-4-6(2)7(9)5-8/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： BDXBBTAINKMXIR-UHFFFAOYSA-N
• SMILES： C(N)C(O)C(C)CCC

Computed Properties

• Exact Mass: 131.131014166g/mol
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 65.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.898±0.06 g/cm3(Predicted)
• Boiling Point: 225.4±13.0 °C(Predicted)
• pka: 12.73±0.35(Predicted)

Additional information on 1-amino-3-methylhexan-2-ol

1-Amino-3-Methylhexan-2-Ol: A Comprehensive Overview

1-Amino-3-Methylhexan-2-Ol (CAS No. 1248220-97-4) is a versatile organic compound with significant applications in various industries, including pharmaceuticals, cosmetics, and food additives. This compound, also known as N-(3-methylhexan-2-yl)amine, has garnered attention due to its unique chemical properties and potential for further research and development.

The structure of 1-amino-3-methylhexan-2-ol consists of a six-carbon chain with an amino group (-NH₂) attached to the first carbon and a hydroxyl group (-OH) on the second carbon. The presence of a methyl group on the third carbon adds to its structural complexity and functional diversity. This configuration allows the compound to participate in a wide range of chemical reactions, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 1-amino-3-methylhexan-2-ol in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, including anti-inflammatory and antioxidant agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties, suggesting its potential use in treating chronic inflammatory diseases.

In addition to its pharmaceutical applications, 1-amino-3-methylhexan-2-ol has found utility in the cosmetics industry as a humectant and emollient. Its ability to retain moisture and enhance skin barrier function makes it an ideal ingredient in skincare products targeting dry or sensitive skin types. A 2023 review in *Cosmetic Dermatology* noted that formulations containing this compound showed improved skin hydration levels compared to traditional humectants like glycerin.

The synthesis of 1-amino-3-methylhexan-2-ol involves a multi-step process that typically begins with the alkylation of ammonia or primary amines followed by reduction and oxidation steps to introduce the hydroxyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing costs and minimizing waste generation.

From an environmental perspective, 1-amino-3-methylhexan-2-oL has been assessed for its biodegradability and toxicity profiles. According to a 2023 report by the European Chemicals Agency (ECHA), this compound exhibits moderate biodegradability under aerobic conditions and is not classified as hazardous under current regulatory frameworks.

In conclusion, 1-amino-3-methylhexan-oL (CAS No. 1248220-) is a multifaceted compound with expanding applications across diverse industries. Its chemical versatility, coupled with recent research findings, underscores its potential for future innovations in drug discovery, cosmetic formulations, and sustainable chemical manufacturing.